(2-phenyl-2H-tetrazol-5-yl)(4-(pyridin-2-yl)piperazin-1-yl)methanone
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Description
(2-phenyl-2H-tetrazol-5-yl)(4-(pyridin-2-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C17H17N7O and its molecular weight is 335.371. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
- Patel, Agravat, and Shaikh (2011) synthesized new pyridine derivatives, including compounds structurally related to "(2-phenyl-2H-tetrazol-5-yl)(4-(pyridin-2-yl)piperazin-1-yl)methanone." These compounds showed variable and modest antimicrobial activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).
Molecular Interaction Studies
- Shim et al. (2002) investigated the molecular interactions of a structurally similar antagonist with the CB1 cannabinoid receptor. This study provides insights into the conformational analysis and binding interactions of such compounds (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).
Synthesis and Characterization for Antimicrobial and Antifungal Applications
- Kumar, Meenakshi, Kumar, and Kumar (2012) synthesized and characterized pyrazoline derivatives similar to the chemical compound . These compounds displayed good antimicrobial activity, with some showing high effectiveness (Kumar, Meenakshi, Kumar, & Kumar, 2012).
Antagonist Activity Research
- Watanabe et al. (1992) explored compounds with a similar structure for their antagonist activity against 5-HT2 and alpha 1 receptors. This research aids in understanding the potential pharmacological applications of such compounds (Watanabe, Usui, Kobayashi, Yoshiwara, Shibano, Tanaka, Morishima, Yasuoka, & Kanao, 1992).
Optical Properties and Low-Cost Material Synthesis
- Volpi et al. (2017) conducted a study on the synthesis of 1,3-diarylated imidazo[1,5-a]pyridine derivatives, highlighting the optical properties and potential for creating low-cost luminescent materials (Volpi, Magnano, Benesperi, Saccone, Priola, Gianotti, Milanesio, Conterosito, Barolo, & Viscardi, 2017).
Anticonvulsant Activity Exploration
- Malik and Khan (2014) synthesized novel compounds related to your chemical of interest and evaluated their anticonvulsant activities, demonstrating significant potential in this area (Malik & Khan, 2014).
Structural and Thermal Studies
- Karthik et al. (2021) conducted thermal, optical, and structural studies on a compound structurally similar to "this compound," offering valuable information on its physical properties (Karthik, Kumara, Naveen, Mallesha, Mallu, Deepa Urs, & Lokanath, 2021).
Properties
IUPAC Name |
(2-phenyltetrazol-5-yl)-(4-pyridin-2-ylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N7O/c25-17(16-19-21-24(20-16)14-6-2-1-3-7-14)23-12-10-22(11-13-23)15-8-4-5-9-18-15/h1-9H,10-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMUAHFNFZZJZSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=N2)C(=O)C3=NN(N=N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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